Cas no 805219-19-6 (6α-Methyl Prednisolone 21-O-β-D-Glucuronide)

• Product Name: 6α-Methyl Prednisolone 21-O-β-D-Glucuronide
• CAS No: 805219-19-6
• MF: C₂₈H₃₈O₁₁
• MW: 551
• CID: 5050591
• Update Time: 2025-05-20

6α-Methyl Prednisolone 21-O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 6α-Methyl Prednisolone 21-O-β-D-Glucuronide

Additional information on 6α-Methyl Prednisolone 21-O-β-D-Glucuronide

Introduction to 6α-Methyl Prednisolone 21-O-β-D-Glucuronide (CAS No. 805219-19-6)

6α-Methyl Prednisolone 21-O-β-D-Glucuronide (CAS No. 805219-19-6) is a glucuronide conjugate of 6α-methyl prednisolone, a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties. This compound is of significant interest in the field of pharmaceutical research due to its potential applications in the treatment of various inflammatory and autoimmune disorders. The glucuronidation process, which involves the attachment of a glucuronic acid moiety, enhances the water solubility and facilitates the excretion of the parent compound, thereby modulating its pharmacokinetic properties.

The structure of 6α-Methyl Prednisolone 21-O-β-D-Glucuronide is characterized by the presence of a methyl group at the C-6 position and a glucuronide moiety at the C-21 position. This unique structural configuration imparts specific biological activities and metabolic profiles that distinguish it from other glucocorticoids. Recent studies have focused on elucidating the mechanisms by which this compound exerts its therapeutic effects, as well as its potential for use in combination therapies.

In terms of pharmacology, 6α-Methyl Prednisolone 21-O-β-D-Glucuronide exhibits high affinity for glucocorticoid receptors (GRs), which are widely distributed in various tissues throughout the body. Upon binding to GRs, this compound initiates a cascade of intracellular signaling events that lead to the transcriptional regulation of target genes involved in inflammation and immune responses. Specifically, it has been shown to downregulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), while upregulating anti-inflammatory mediators like interleukin-10 (IL-10).

The clinical significance of 6α-Methyl Prednisolone 21-O-��-D-Glucuronide lies in its potential to provide an alternative or adjunctive therapy for conditions such as rheumatoid arthritis, systemic lupus erythematosus, and asthma. Preclinical studies have demonstrated its efficacy in reducing inflammation and improving disease outcomes in animal models. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics reported that treatment with this compound significantly alleviated joint swelling and histological damage in a murine model of rheumatoid arthritis.

Beyond its anti-inflammatory properties, 6α-Methyl Prednisolone 21-O-β-D-Glucuronide has also been investigated for its potential neuroprotective effects. Research conducted by a team at the University of California, San Francisco, found that this compound could mitigate neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and the reduction of neuroinflammation.

In terms of safety and toxicity, preclinical studies have generally shown that 6α-Methyl Prednisolone 21-O-β-D-Glucuronide has a favorable safety profile at therapeutic doses. However, like other glucocorticoids, it may exhibit side effects such as hyperglycemia, hypertension, and osteoporosis when used chronically or at high doses. Therefore, careful dose titration and monitoring are essential to optimize therapeutic benefits while minimizing adverse effects.

The development of novel delivery systems for 6α-Methyl Prednisolone 21-O-β-D-Glucuronide is an active area of research aimed at enhancing its therapeutic index and patient compliance. For example, nanoparticle-based formulations have been explored to improve drug stability, bioavailability, and targeted delivery to specific tissues or cells. A recent study published in the Nanomedicine: Nanotechnology, Biology and Medicine journal demonstrated that encapsulating this compound in polymeric nanoparticles significantly enhanced its efficacy in treating inflammatory bowel disease compared to conventional administration methods.

In conclusion, 6α-Methyl Prednisolone 21-O-β-D-Glucuronide (CAS No. 805219-19-6) represents a promising therapeutic agent with broad-spectrum anti-inflammatory and immunomodulatory activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As our understanding deepens, it is anticipated that this compound will play an increasingly important role in the management of various inflammatory and autoimmune disorders.